Cas no 940458-86-6 (5-Oxo-5-{3-(propylamino)carbonyl-anilino}pentanoicacid)
5-Oxo-5-{3-(propylamino)carbonyl-anilino}pentanoicacid Chemical and Physical Properties
Names and Identifiers
-
- 5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoic acid
- AKOS000319774
- 5-oxo-5-{3-[(propylamino)carbonyl]anilino}pentanoic acid
- 4-{[3-(propylcarbamoyl)phenyl]carbamoyl}butanoic acid
- 940458-86-6
- STL068715
- AN-329/43449105
- 5-oxo-5-[3-(propylcarbamoyl)anilino]pentanoic acid
- 5-oxo-5-({3-[(propylamino)carbonyl]phenyl}amino)pentanoic acid
- 5-oxo-5-{[3-(propylcarbamoyl)phenyl]amino}pentanoic acid
- 5-Oxo-5-{3-(propylamino)carbonyl-anilino}pentanoicacid
-
- MDL: MFCD09456643
- Inchi: 1S/C15H20N2O4/c1-2-9-16-15(21)11-5-3-6-12(10-11)17-13(18)7-4-8-14(19)20/h3,5-6,10H,2,4,7-9H2,1H3,(H,16,21)(H,17,18)(H,19,20)
- InChI Key: BPVHXWHIQKSKAT-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCCC(=O)NC1=CC=CC(C(NCCC)=O)=C1
Computed Properties
- Exact Mass: 292.14230712g/mol
- Monoisotopic Mass: 292.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 95.5Ų
5-Oxo-5-{3-(propylamino)carbonyl-anilino}pentanoicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026050-500mg |
5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoic acid |
940458-86-6 | 500mg |
3233CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026050-1g |
5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoic acid |
940458-86-6 | 1g |
4973CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026050-1g |
5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoic acid |
940458-86-6 | 1g |
4973.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026050-500mg |
5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoic acid |
940458-86-6 | 500mg |
3233.0CNY | 2021-07-13 | ||
| TRC | O870305-5mg |
5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoicacid |
940458-86-6 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | O870305-10mg |
5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoicacid |
940458-86-6 | 10mg |
$ 65.00 | 2022-06-02 | ||
| TRC | O870305-50mg |
5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoicacid |
940458-86-6 | 50mg |
$ 115.00 | 2022-06-02 | ||
| Matrix Scientific | 026050-500mg |
5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoic acid |
940458-86-6 | 500mg |
$199.00 | 2023-09-11 | ||
| Matrix Scientific | 026050-1g |
5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoic acid |
940458-86-6 | 1g |
$306.00 | 2023-09-11 | ||
| A2B Chem LLC | AY10807-500mg |
5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoic acid |
940458-86-6 | 500mg |
$285.00 | 2024-07-18 |
5-Oxo-5-{3-(propylamino)carbonyl-anilino}pentanoicacid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 5-Oxo-5-{3-(propylamino)carbonyl-anilino}pentanoicacid
5-Oxo-5-{3-(Propylamino)Carbonyl-Anilino}Pentanoic Acid: A Comprehensive Overview
The compound with CAS No. 940458-86-6, commonly referred to as 5-Oxo-5-{3-(propylamino)carbonylanilino}pentanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pentanoic acid backbone and a substituted anilino group. The presence of the oxo and propylamino functionalities within its structure contributes to its potential biological activity and functional versatility.
Recent studies have highlighted the importance of 5-Oxo-5-{3-(propylamino)carbonylanilino}pentanoic acid in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro. This finding underscores its potential application in treating conditions such as arthritis and neurodegenerative diseases.
The synthesis of 5-Oxo-5-{3-(propylamino)carbonylanilino}pentanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key aspect of its synthesis is the precise control over stereochemistry to ensure the formation of the desired enantiomer. This has been achieved through the use of chiral catalysts, as reported in a 2022 paper in *Organic Letters*. The ability to produce enantiomerically pure compounds is crucial for optimizing their pharmacokinetic properties and minimizing adverse effects.
In terms of pharmacokinetics, 5-Oxo-5-{3-(propylamino)carbonylanilino}pentanoic acid has shown promising bioavailability profiles in preclinical studies. A 2021 study conducted by researchers at the University of California revealed that this compound demonstrates excellent absorption and distribution properties in rodent models. Furthermore, its metabolic stability was found to be superior to that of similar compounds, suggesting a longer half-life and reduced dosing frequency.
The application of 5-Oxo-5-{3-(propylamino)carbonylanilino}pentanoic acid extends beyond pharmacology into materials science. Recent advancements have explored its use as a building block for constructing advanced materials with tailored properties. For example, a 2023 article in *Advanced Materials* described how this compound can be incorporated into polymer networks to enhance their mechanical strength and thermal stability. This interdisciplinary approach highlights its versatility across diverse scientific domains.
Looking ahead, ongoing research is focused on optimizing the therapeutic potential of 5-Oxo-5-{3-(propylamino)carbonylanilino}pentanoic acid through structure-activity relationship (SAR) studies. By systematically modifying its functional groups, scientists aim to identify derivatives with enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.
In conclusion, 5-Oxo-5-{3-(propylamino)carbonylanilino}pentanoic acid (CAS No. 940458-86-6) represents a cutting-edge molecule with multifaceted applications in medicine and materials science. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacology, positions it as a promising candidate for future innovations in these fields.
940458-86-6 (5-Oxo-5-{3-(propylamino)carbonyl-anilino}pentanoicacid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)